Triheptyl phosphate
Overview
Description
Triheptyl phosphate (THP) is a chemical compound that belongs to the class of organophosphate esters. It is widely used as a flame retardant in various applications, including electronics, textiles, and plastics. THP is a clear, colorless liquid that has a high boiling point and low volatility, making it an ideal candidate for use in high-temperature environments. In
Scientific Research Applications
Extraction and Separation Agent : TEHP is used as an extractant for separating scandium(III) and yttrium(III) from salicylate media and for their determination in binary and multicomponent mixtures (Chhatre & Shinde, 1998).
Study of Flame Retardants : It is a target compound in the study of organophosphate flame retardants in the Great Lakes basin (Salamova, Ma, Venier, & Hites, 2014).
Biochemical Conversion : In lactobacilli, it is used to convert uracil and orotate to uridine 5'-phosphate (Crawford, Kornberg, & Simms, 1957).
Replacement for Brominated Flame Retardants : TEHP is used as a replacement for brominated flame retardants (BFRs) in car dust (Christia et al., 2018).
Biomarker for Exposure : It can be used as a biomarker for determining exposure levels in individuals who have experienced neurological symptoms after exposure to aircraft engine lubricant containing tricresyl phosphates (Marsillach et al., 2011).
Study of Carcinogenicity : There has been research into the carcinogenicity of TEHP, though its carcinogenicity was not previously studied (National Toxicology Program technical report series, 1984).
Flame Retardant and Plasticizer : Used widely as a flame retardant and plasticizer in the chemical industry, particularly in the form of tris(2-chloroethyl) phosphate (TCEP) (Möller et al., 2012).
properties
IUPAC Name |
triheptyl phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H45O4P/c1-4-7-10-13-16-19-23-26(22,24-20-17-14-11-8-5-2)25-21-18-15-12-9-6-3/h4-21H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSURLQOINUQIIH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCOP(=O)(OCCCCCCC)OCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H45O4P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80335387 |
Source
|
| Record name | Triheptyl phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80335387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
392.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Triheptyl phosphate | |
CAS RN |
4621-50-5 |
Source
|
| Record name | Triheptyl phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80335387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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